Cas no 2137759-99-8 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)-
• CAS No: 2137759-99-8
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5279187
• Update Time: 2025-10-30

4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)-

• Inchi： 1S/C10H11ClN2O3/c1-10(3-2-4-16-10)9-12-6(8(14)15)5-7(11)13-9/h5H,2-4H2,1H3,(H,14,15)
• InChI Key： AAZWPSGIZMBOHN-UHFFFAOYSA-N
• SMILES： C1(C2(C)CCCO2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)-

Research Briefing on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)- (CAS: 2137759-99-8)

In recent years, the compound 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)- (CAS: 2137759-99-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core and tetrahydrofuran substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antiviral agents. The unique structural features of this molecule, including the chloro and carboxylic acid functional groups, contribute to its bioactivity and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)-. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against several protein kinases involved in cancer cell proliferation. The researchers employed a combination of X-ray crystallography and molecular docking studies to reveal the precise binding interactions between the compound and the ATP-binding site of the target kinases. These findings provide a structural basis for the rational design of more selective and efficacious kinase inhibitors.

In addition to its anticancer potential, this compound has also been investigated for its antiviral properties. A recent preprint study (2024) reported that derivatives of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)- exhibited significant activity against RNA viruses, including SARS-CoV-2 variants. The researchers proposed that the compound interferes with viral RNA polymerase activity, suggesting its potential as a broad-spectrum antiviral agent. These findings are particularly relevant in light of emerging viral threats and the need for new therapeutic options.

The synthetic accessibility of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)- has also been a subject of recent optimization efforts. A 2023 paper in Organic Process Research & Development described an improved synthetic route that significantly increased the overall yield while reducing the number of purification steps. This advancement is crucial for scaling up production and facilitating further pharmacological evaluation of this compound and its derivatives.

Looking forward, the versatility of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(tetrahydro-2-methyl-2-furanyl)- as a pharmacophore suggests numerous opportunities for drug development. Current research directions include exploring its potential in neurodegenerative diseases, where preliminary data indicate neuroprotective effects, and in autoimmune disorders, where it may modulate inflammatory pathways. As the understanding of this compound's mechanism of action deepens, we anticipate seeing more clinical candidates derived from this scaffold in the coming years.